methyl 4-({[3-(benzoylamino)benzoyl]oxy}methyl)-3-bromobenzoate

• IUPAC Name: methyl 4-[(3-benzamidobenzoyl)oxymethyl]-3-bromobenzoate
• InChI: InChI=1S/C23H18BrNO5/c1-29-22(27)17-10-11-18(20(24)13-17)14-30-23(28)16-8-5-9-19(12-16)25-21(26)15-6-3-2-4-7-15/h2-13H,14H2,1H3,(H,25,26)
• InChI Key: RPHRYFFKWXSTII-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)COC(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3)Br
• Molecular Formula: C23H18BrNO5
• Molecular Weight: 468.3 g/mol

Description

Methyl 4-({[3-(benzoylamino)benzoyl]oxy}methyl)-3-bromobenzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of Methyl 4-({[3-(benzoylamino)benzoyl]oxy}methyl)-3-bromobenzoate involves the inhibition of the target enzymes by binding to their active sites. The compound has been shown to exhibit competitive inhibition against acetylcholinesterase and non-competitive inhibition against tyrosinase. The inhibition of these enzymes leads to the modulation of various physiological processes, which can have therapeutic implications.
Biochemical and Physiological Effects
Methyl 4-({[3-(benzoylamino)benzoyl]oxy}methyl)-3-bromobenzoate has been shown to exhibit various biochemical and physiological effects. It has been reported to exhibit antioxidant, anti-inflammatory, and antimicrobial activities. Additionally, it has been shown to modulate the levels of neurotransmitters, such as acetylcholine and dopamine, which can have implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

Methyl 4-({[3-(benzoylamino)benzoyl]oxy}methyl)-3-bromobenzoate has several advantages for lab experiments. It is readily available, stable, and exhibits potent inhibitory activity against various enzymes. However, it has some limitations, including its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

The potential applications of Methyl 4-({[3-(benzoylamino)benzoyl]oxy}methyl)-3-bromobenzoate in scientific research are vast. Future research can focus on the development of novel drugs based on the compound for the treatment of various diseases. Additionally, the compound can be used as a tool for the study of enzyme inhibition and modulation of physiological processes. Further research can also focus on the optimization of the synthesis method to improve the yield and purity of the final product.
Conclusion
Methyl 4-({[3-(benzoylamino)benzoyl]oxy}methyl)-3-bromobenzoate is a chemical compound with significant potential for scientific research. Its potent inhibitory activity against various enzymes and its various biochemical and physiological effects make it a potential candidate for the development of drugs for the treatment of various diseases. The compound has several advantages for lab experiments, but also has some limitations. Future research can focus on the development of novel drugs, the study of enzyme inhibition, and the optimization of the synthesis method.

Scientific Research Applications

Methyl 4-({[3-(benzoylamino)benzoyl]oxy}methyl)-3-bromobenzoate has been extensively studied for its potential applications in scientific research. It has been reported to exhibit potent inhibitory activity against various enzymes, including acetylcholinesterase, butyrylcholinesterase, and tyrosinase. This makes it a potential candidate for the development of drugs for the treatment of Alzheimer's disease, Parkinson's disease, and skin disorders.